Cas no 885121-98-2 ((Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile)
885121-98-2 structure
Product Name:(Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile
CAS No:885121-98-2
MF:C7H10N2O
MW:138.167101383209
CID:993093
PubChem ID:29941797
Update Time:2025-04-20
(Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[1-DIMETHYLAMINO-METH-(E)-YLIDENE]-3-OXO-BUTYRONITRILE
- 1-(dimethylamino)-5-phenyl-1,4-pentadien-3-one
- 1,4-Pentadien-3-one,1-(dimethylamino)-5-phenyl
- Dimethylamino-methylen-benzalaceton
- dimethylaminomethylene-3-oxobutanenitrile
- Z)-2-((dimethylamino)methylene)-3-oxobutanenitrile
- (E)-2-[(dimethylamino)methylene]-3-oxobutanenitrile
- AKOS005264418
- (2E)-2-(dimethylaminomethylidene)-3-oxobutanenitrile
- 3-(Dimethylamino)-2-acetylacrylonitrile
- 885121-98-2
- XLEZLQVGCSBJJE-FNORWQNLSA-N
- SCHEMBL1579880
- (E)-2-[(dimethylamino)-methylene]-3-oxobutanenitrile
- AM87367
- (E)-2-((dimethylamino)methylene)-3-oxobutanenitrile
- SCHEMBL1579884
- (E)-2-acetyl-3-dimethylamino-acrylonitrile
- [2-(dimethylamino)methylene]-3-oxobutanenitrile
- (Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile
-
- Inchi: 1S/C7H10N2O/c1-6(10)7(4-8)5-9(2)3/h5H,1-3H3/b7-5+
- InChI Key: XLEZLQVGCSBJJE-FNORWQNLSA-N
- SMILES: O=C(C)/C(/C#N)=C/N(C)C
Computed Properties
- Exact Mass: 138.07900
- Monoisotopic Mass: 138.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.1A^2
- XLogP3: 0.2
Experimental Properties
- PSA: 44.10000
- LogP: 0.54448
(Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Z180825-500mg |
(Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile |
885121-98-2 | 500mg |
$ 755.00 | 2022-06-02 | ||
| TRC | Z180825-1000mg |
(Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile |
885121-98-2 | 1g |
$ 1255.00 | 2022-06-02 | ||
| TRC | Z180825-2500mg |
(Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile |
885121-98-2 | 2500mg |
$ 2505.00 | 2022-06-02 |
(Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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